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An In-depth Technical Guide to Tert-butyl 4-bromo-2-fluorobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tert-butyl 4-bromo-2-fluorobenzoate is a key chemical intermediate widely utilized in the

synthesis of pharmaceuticals, agrochemicals, and functional materials.[1] Its unique structure,

featuring bromo, fluoro, and tert-butyl ester functional groups, makes it a versatile building

block for constructing complex aromatic systems through various chemical transformations,

most notably cross-coupling reactions.[1] This document provides a comprehensive overview

of its chemical properties, synthesis, reactivity, and applications, along with detailed

experimental protocols and safety information.

Chemical Properties and Identification
Tert-butyl 4-bromo-2-fluorobenzoate is a liquid at room temperature with a purity of

approximately 98%.[2] It is identified by its unique CAS number, 889858-12-2.[2][3][4]

Table 1: Physicochemical Properties
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Property Value Reference

IUPAC Name
tert-butyl 4-bromo-2-

fluorobenzoate
[3][5]

CAS Number 889858-12-2 [2][3][4]

Molecular Formula C₁₁H₁₂BrFO₂ [3][5]

Molecular Weight 275.11 g/mol [3][5]

Monoisotopic Mass 274.00047 Da [3][4][5]

Physical Form Liquid [2]

Purity 98% [2]

InChI

1S/C11H12BrFO2/c1-

11(2,3)15-10(14)8-5-4-7(12)6-

9(8)13/h4-6H,1-3H3

[2][3]

InChIKey
ZPGZHSAOCVWZMR-

UHFFFAOYSA-N
[2][3]

SMILES

CC(C)

(C)OC(=O)C1=C(F)C=C(Br)C=

C1

[4]

Synthesis and Experimental Protocols
The synthesis of tert-butyl 4-bromo-2-fluorobenzoate typically involves the esterification of 4-

bromo-2-fluorobenzoic acid.

Synthesis of Tert-butyl 4-bromo-2-fluorobenzoate from
4-Bromo-2-fluorobenzoic Acid
A common method for synthesizing the title compound is from 4-bromo-2-fluorobenzoic acid.

While specific conditions for the tert-butyl esterification were not detailed in the provided search

results, a general protocol can be inferred from similar esterification reactions. Another related

synthesis is that of the methyl ester, which is achieved by reacting 4-bromo-2-fluorobenzoic
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acid with thionyl chloride in methanol at 0 °C, followed by stirring at room temperature for 12

hours.[6]

Experimental Protocol:

Reaction Setup: To a solution of 4-bromo-2-fluorobenzoic acid in a suitable solvent (e.g.,

dichloromethane), add a dehydrating agent.

Esterification: Introduce tert-butanol to the reaction mixture. The reaction can be catalyzed

by an acid.

Work-up: After the reaction is complete, the mixture is typically washed with an aqueous

bicarbonate solution and brine.[6]

Purification: The organic layer is dried over an anhydrous salt like sodium sulfate and the

solvent is removed under reduced pressure to yield the crude product.[6] Further purification

can be achieved through column chromatography.
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Synthesis Workflow
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Synthesis of Tert-butyl 4-bromo-2-fluorobenzoate.

Reactivity and Applications
Tert-butyl 4-bromo-2-fluorobenzoate is a valuable intermediate in organic synthesis,

particularly for creating pharmaceuticals and agrochemicals.[1] Its bromo and ester functional

groups are key to its utility, allowing for participation in cross-coupling reactions like Suzuki and

Heck couplings to form more complex aromatic structures.[1] In medicinal chemistry, it serves

as a building block to modify bioactive molecules, which can improve metabolic stability and

binding affinity.[1] It is also used in the preparation of liquid crystals and other functional

materials that require fluorinated aromatic components.[1]
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Reactivity in Suzuki Coupling
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Generic Suzuki Coupling Reaction Pathway.

Spectroscopic Analysis
The structural confirmation of tert-butyl 4-bromo-2-fluorobenzoate is typically performed

using spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Fourier-Transform

Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).[7]

Experimental Protocol for Spectroscopic Analysis:

Sample Preparation: The liquid sample is prepared according to the requirements of each

analytical technique. For NMR, this involves dissolving a small amount of the substance in a

deuterated solvent. For FTIR, a thin film of the liquid may be used.[8] For MS, the sample is

introduced into the instrument, often after dilution.

Data Acquisition: The prepared sample is analyzed using the respective spectrometer to

obtain ¹H NMR, ¹³C NMR, ¹⁹F NMR, IR, and mass spectra.
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Data Analysis: The resulting spectra are interpreted to confirm the molecular structure,

identify functional groups, and verify the molecular weight.

Analytical Workflow

Sample of Tert-butyl
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(¹H, ¹³C, ¹⁹F) FTIR Spectroscopy Mass Spectrometry

Data Interpretation and
Structural Confirmation

Click to download full resolution via product page

Workflow for Spectroscopic Analysis.

Safety and Handling
Tert-butyl 4-bromo-2-fluorobenzoate is classified as an irritant and requires careful handling

to avoid exposure.

Table 2: GHS Hazard Information
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Hazard Class Hazard Statement Reference

Skin Irritation H315: Causes skin irritation [3][9]

Eye Irritation
H319: Causes serious eye

irritation
[3][9]

Respiratory Irritation
H335: May cause respiratory

irritation
[3][9]

Acute Toxicity (Oral) H301: Toxic if swallowed [5]

Acute Toxicity (Dermal)
H312: Harmful in contact with

skin
[5]

Acute Toxicity (Inhalation) H332: Harmful if inhaled [5]

Combustible Liquid H227: Combustible liquid [2]

Aquatic Hazard
H412: Harmful to aquatic life

with long lasting effects
[2]

Precautions for Safe Handling:

Handle in a well-ventilated area.[9][10]

Wear suitable protective clothing, including gloves and eye/face protection.[9][10]

Avoid contact with skin and eyes.[9][10]

Avoid breathing fumes, dust, or vapors.[9]

Wash hands thoroughly after handling.[9]

Keep away from sources of ignition.[9]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Recommended long-term storage is in a refrigerator at 2-8°C.[2][9]
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Store away from incompatible materials such as strong oxidizing agents.[9]

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[9][10]

Skin Contact: Immediately flush skin with plenty of running water for at least 15 minutes

while removing contaminated clothing.[9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[9]

Ingestion: Do not induce vomiting. Call a poison control center or doctor immediately.[10]

Fire-Fighting Measures:

Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish fires.

[9][10]

Hazardous decomposition products include carbon oxides, hydrogen bromide, and hydrogen

fluoride.[9]

Firefighters should wear self-contained breathing apparatus.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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